Cas no 1806931-82-7 (3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine
• CAS No: 1806931-82-7
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4882695
• Update Time: 2025-05-21

3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-8-4(3-9)2-5(6(10)11)7(12)13-8/h2,6H,3H2,1H3
• InChI Key： ODXSTOVFDOIOPQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(=C(C(F)F)C=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine

Research Brief on 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine (CAS: 1806931-82-7)

3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine (CAS: 1806931-82-7) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique substitution pattern, serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Its structural features, including the chloromethyl and difluoromethyl groups, make it a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic applications and pharmacological potential of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel kinase inhibitors, where the pyridine core was functionalized to enhance binding affinity and selectivity. The presence of the difluoromethyl group has been particularly noted for its ability to improve metabolic stability and bioavailability, addressing common challenges in drug design.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine has been investigated for its utility in agrochemical research. A study published in Pest Management Science (2024) demonstrated its efficacy as a precursor for herbicides with improved environmental profiles. The compound's fluorine-containing moieties contribute to its bioactivity and selectivity, reducing non-target effects.

The synthesis of this compound typically involves multi-step processes, with recent advancements focusing on greener methodologies. A 2024 report in Organic Process Research & Development detailed a catalytic approach using palladium complexes, which significantly reduced waste generation and improved yield. These innovations align with the growing emphasis on sustainable chemistry in industrial applications.

Ongoing research is exploring the broader therapeutic potential of derivatives based on this pyridine scaffold. Preliminary data from in vitro studies suggest promising activity against resistant bacterial strains, as reported in a 2024 ACS Infectious Diseases article. The compound's mechanism of action appears to involve interference with bacterial cell wall synthesis, offering a potential pathway for new antibiotic development.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-2-methoxypyridine represents a valuable chemical entity with diverse applications in medicinal and agricultural chemistry. Its unique structural features continue to inspire innovative research across multiple disciplines, positioning it as a compound of significant interest for future development.